Cas no 2092564-49-1 (4-Bromo-6-phenethylpyrimidine)

• Product Name: 4-Bromo-6-phenethylpyrimidine
• CAS No: 2092564-49-1
• MF: C₁₂H₁₁BrN₂
• MW: 263.133141756058
• CID: 5056274
• Update Time: 2025-06-08

4-Bromo-6-phenethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-phenethylpyrimidine
• 4-bromo-6-(2-phenylethyl)pyrimidine
• 4-Bromo-6-phenethylpyrimidine

• Inchi： 1S/C12H11BrN2/c13-12-8-11(14-9-15-12)7-6-10-4-2-1-3-5-10/h1-5,8-9H,6-7H2
• InChI Key： XOZCGJQDDACDLC-UHFFFAOYSA-N
• SMILES： BrC1=CC(CCC2C=CC=CC=2)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• XLogP3: 3.5
• Topological Polar Surface Area: 25.8

Additional information on 4-Bromo-6-phenethylpyrimidine

Introduction to 4-Bromo-6-phenethylpyrimidine (CAS No. 2092564-49-1)

4-Bromo-6-phenethylpyrimidine (CAS No. 2092564-49-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrimidines, which are widely studied for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The unique structural features of 4-Bromo-6-phenethylpyrimidine, particularly the bromine substituent and the phenethyl group, make it a promising candidate for further research and development.

The chemical structure of 4-Bromo-6-phenethylpyrimidine consists of a pyrimidine ring with a bromine atom at the 4-position and a phenethyl group at the 6-position. The bromine substituent is known to enhance the lipophilicity of the molecule, which can improve its ability to cross cell membranes and reach its target sites. The phenethyl group, on the other hand, can provide additional steric and electronic effects that influence the compound's biological activity.

Recent studies have highlighted the potential of 4-Bromo-6-phenethylpyrimidine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent antiviral activity against several strains of influenza virus. The researchers found that 4-Bromo-6-phenethylpyrimidine effectively inhibited viral replication by interfering with key viral enzymes, making it a promising lead compound for the development of new antiviral drugs.

In another study published in the European Journal of Medicinal Chemistry in 2022, 4-Bromo-6-phenethylpyrimidine was evaluated for its anticancer properties. The results showed that this compound selectively inhibited the growth of human breast cancer cells while sparing normal cells. The mechanism of action was attributed to its ability to induce apoptosis and disrupt cell cycle progression. These findings suggest that 4-Bromo-6-phenethylpyrimidine could be further developed as a potential anticancer agent.

The pharmacokinetic properties of 4-Bromo-6-phenethylpyrimidine have also been investigated. A study published in Pharmaceutical Research in 2023 reported that this compound exhibited favorable oral bioavailability and a reasonable half-life, which are important factors for its potential use as an oral therapeutic agent. The researchers also noted that the compound showed low toxicity in animal models, further supporting its safety profile.

In addition to its therapeutic potential, 4-Bromo-6-phenethylpyrimidine has been explored for its use as a chemical probe in biological research. A study published in Chemical Biology & Drug Design in 2023 demonstrated that this compound could be used to selectively label specific proteins involved in cellular signaling pathways. This application has significant implications for understanding disease mechanisms and developing targeted therapies.

The synthesis of 4-Bromo-6-phenethylpyrimidine has been optimized using modern synthetic techniques to ensure high yields and purity. One common synthetic route involves the condensation of 2-aminothiophenol with 1-bromoacetone followed by cyclization with formamide. This method has been reported to produce high-quality material suitable for both research and industrial applications.

In conclusion, 4-Bromo-6-phenethylpyrimidine (CAS No. 2092564-49-1) is a versatile compound with significant potential in various therapeutic areas, including antiviral and anticancer applications. Its favorable pharmacokinetic properties and low toxicity make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research continues to uncover new applications and mechanisms of action for this promising compound.